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Compound of Interest

Compound Name: 1,1,1-Trifluoropentane

Cat. No.: B1361525

Technical Overview of 1,1,1-Trifluoropentane

This document provides a concise technical summary of the fundamental molecular properties
of 1,1,1-Trifluoropentane, a fluorinated hydrocarbon. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require precise data on this compound.

Molecular and Physical Properties

1,1,1-Trifluoropentane is a halogenated alkane with the chemical formula C5H9F3.[1][2][3] Its
molecular structure consists of a five-carbon pentane chain with three fluorine atoms attached
to the first carbon atom. This substitution significantly influences its physical and chemical
properties.

The key quantitative data for 1,1,1-Trifluoropentane are summarized in the table below for
ease of reference.
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Property Value Reference
Chemical Formula C5H9F3 [1112][3]
Molecular Weight 126.12 g/mol [1][3]

Exact Mass 126.06563477 Da [2]

Density 0.989 g/cm? [1]

Boiling Point 59.1 °C at 760 mmHg [1]

Vapor Pressure 217 mmHg at 25°C [1]

Logical Relationship of 1,1,1-Trifluoropentane
Properties

The following diagram illustrates the logical flow from the compound's name to its structural
formula and resulting molecular weight.
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Core properties of 1,1,1-Trifluoropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 1,1,1-Trifluoropentane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361525#molecular-weight-and-formula-of-1-1-1-
trifluoropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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